17-Iodoandrosta-5,16-dien-3beta-ol 3-acetate
17-Iodoandrosta-5,16-dien-3beta-ol 3-acetate
Brand Name:
Vulcanchem
CAS No.:
114611-53-9
VCID:
VC0182247
InChI:
InChI=1S/C21H29IO2/c1-13(23)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(22)21(17,3)11-9-18(16)20/h4,7,15-18H,5-6,8-12H2,1-3H3/t15-,16-,17-,18-,20-,21-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CC=C4I)C)C
Molecular Formula:
C21H29IO2
Molecular Weight:
440.4 g/mol
17-Iodoandrosta-5,16-dien-3beta-ol 3-acetate
CAS No.: 114611-53-9
Main Products
VCID: VC0182247
Molecular Formula: C21H29IO2
Molecular Weight: 440.4 g/mol
| CAS No. | 114611-53-9 |
|---|---|
| Product Name | 17-Iodoandrosta-5,16-dien-3beta-ol 3-acetate |
| Molecular Formula | C21H29IO2 |
| Molecular Weight | 440.4 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S)-17-iodo-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C21H29IO2/c1-13(23)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(22)21(17,3)11-9-18(16)20/h4,7,15-18H,5-6,8-12H2,1-3H3/t15-,16-,17-,18-,20-,21-/m0/s1 |
| Standard InChIKey | OFYWDQNTPMUZEH-ZKHIMWLXSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC=C4I)C)C |
| SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CC=C4I)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CC=C4I)C)C |
| PubChem Compound | 11994748 |
| Last Modified | Nov 11 2021 |
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